Cas no 2373-89-9 (4,4'-Dimethoxychalcone)

• Product Name: 4,4'-Dimethoxychalcone
• CAS No: 2373-89-9
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• MDL: MFCD00025815
• CID: 84263
• PubChem ID: 5377817
• Update Time: 2025-05-25

4,4'-Dimethoxychalcone Chemical and Physical Properties

Names and Identifiers

• 4,4'-Dimethoxychalcone
• 4,4-Dimethoxybenzylideneacetophenone
• 4,4-Dimethoxychalcone
• 4.4'-Dimethoxychalcone
• DIMETHOXYCHALCONE,4,4'-(RG)
• (E)-1,3-BIS(4-METHOXYPHENYL)PROP-2-EN-1-ONE
• 1,3-BIS(4-METHOXYPHENYL)PROP-2-EN-1-ONE
• 1,3-bis-(4-methoxyphenyl)-propenone
• 1,3-bis-{4-methoxy-phenyl}-propen-(1)-one-(3)
• 2-Propen-1-one,1,3-bis(4-methoxyphenyl)
• 4,4'-DIMETHOXYBENZYLIDENEACETOPHENONE
• 4,4'-dimethoxy-chalcone
• 4,4'-Dimethoxy-chalkon
• DIMETHOXYCHALCONE,4,4'
• 1,3-Bis(4-methoxyphenyl)propenone
• 1,3-Bis(4-methoxyphenyl)-2-propen-1-one
• NSC 87339
• p, p'-Dimethoxychalcone
• AE-641/00371054
• AKOS040759299
• 2373-89-9
• 2-Propen-1-one, 1,3-bis(4-methoxyphenyl)-
• 41564-67-4
• CS-0119411
• AKOS000991654
• SCHEMBL978242
• AI3-25492
• (2E)-1,3-Bis(4-methoxyphenyl)-2-propen-1-one
• A816874
• CHEMBL138314
• MFCD00025815
• AC-34206
• HY-136064
• HDXVSZWKIHQDES-LFYBBSHMSA-N
• DTXSID001311791
• PD157603
• (E)-4,4'-Dimethoxychalcone
• NSC87339
• trans-4,4'-Dimethoxychalcone
• UNII-8KJ379G3P2
• FS-4109
• AB01333999-02
• 1,3-Bis-(4-methoxy-phenyl)-prop-2-en-1-one
• NSC-87339
• 8KJ379G3P2
• (2E)-1,3-bis(4-methoxyphenyl)prop-2-en-1-one
• 2-Propen-1-one, 1,3-bis(4-methoxyphenyl)-, (2E)-
• NCGC00342031-01
• E85264
• (E)-beta-(4-Methoxyphenyl)-4'-methoxyacrylophenone
• BBL000677
• G61314
• AA-504/21106042
• (E)-4,4a(2)-Dimethoxychalcone
• STK366699

• MDL： MFCD00025815
• Inchi： 1S/C17H16O3/c1-19-15-8-3-13(4-9-15)5-12-17(18)14-6-10-16(20-2)11-7-14/h3-12H,1-2H3/b12-5+
• InChI Key： HDXVSZWKIHQDES-LFYBBSHMSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(/C=C/C1C=CC(=CC=1)OC)=O
• BRN： 1622293

Computed Properties

• Exact Mass: 268.11000
• Monoisotopic Mass: 268.109944368 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5
• Molecular Weight: 268.31

Experimental Properties

• Color/Form: Yellow crystalline powder
• Density: 1.128±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 242-243 ºC (N,N-dimethylformamide ethanol )
• Boiling Point: 444.6°C at 760 mmHg
• Flash Point: 214.6°C
• Refractive Index: 1.591
• Solubility: Almost insoluble (0.032 g/l) (25 º C),
• PSA: 35.53000
• LogP: 3.59990
• Solubility: Insoluble

4,4'-Dimethoxychalcone Security Information

• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：3
• Safety Instruction： S61
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R51/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on 4,4'-Dimethoxychalcone

Recent Advances in the Study of 4,4'-Dimethoxychalcone (CAS: 2373-89-9): A Promising Compound in Chemical Biology and Medicine

4,4'-Dimethoxychalcone (CAS: 2373-89-9) is a chalcone derivative that has garnered significant attention in recent years due to its diverse biological activities and potential therapeutic applications. Chalcones, characterized by their α,β-unsaturated carbonyl system, serve as key intermediates in the biosynthesis of flavonoids and exhibit a wide range of pharmacological properties. This research brief aims to summarize the latest findings on 4,4'-Dimethoxychalcone, focusing on its chemical properties, mechanisms of action, and emerging applications in drug discovery and development.

Recent studies have highlighted the anti-inflammatory and antioxidant properties of 4,4'-Dimethoxychalcone. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. The study utilized molecular docking and in vitro assays to elucidate the compound's interaction with key inflammatory pathways, including the NF-κB signaling cascade. These findings suggest that 4,4'-Dimethoxychalcone could serve as a lead compound for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory effects, 4,4'-Dimethoxychalcone has shown promising anticancer activity. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound induces apoptosis in various cancer cell lines, including breast and colon cancer, through the activation of the intrinsic apoptotic pathway. The researchers observed a dose-dependent increase in caspase-3 and caspase-9 activity, along with a reduction in mitochondrial membrane potential. These results underscore the potential of 4,4'-Dimethoxychalcone as a chemotherapeutic agent, particularly for cancers resistant to conventional treatments.

The compound's neuroprotective effects have also been explored in recent research. A 2023 study in Neuropharmacology investigated the role of 4,4'-Dimethoxychalcone in mitigating oxidative stress-induced neuronal damage. The findings revealed that the compound significantly reduces reactive oxygen species (ROS) levels and enhances the activity of endogenous antioxidant enzymes, such as superoxide dismutase (SOD) and catalase. These neuroprotective effects were attributed to the compound's ability to modulate the Nrf2/ARE pathway, a critical regulator of cellular antioxidant responses.

From a chemical perspective, the structural features of 4,4'-Dimethoxychalcone contribute to its biological activity. The presence of methoxy groups at the 4 and 4' positions enhances the compound's stability and bioavailability, while the α,β-unsaturated ketone moiety enables it to act as a Michael acceptor, facilitating interactions with cellular nucleophiles. Recent synthetic efforts have focused on optimizing the compound's pharmacokinetic properties through structural modifications, such as the introduction of halogen substituents or the development of prodrug formulations.

Despite these promising findings, challenges remain in translating 4,4'-Dimethoxychalcone into clinical applications. Issues such as poor solubility, metabolic instability, and potential off-target effects need to be addressed through further preclinical studies. However, the growing body of research on this compound underscores its potential as a versatile scaffold for drug development. Future studies should explore its synergistic effects with existing therapeutics and investigate its efficacy in animal models of disease.

In conclusion, 4,4'-Dimethoxychalcone (CAS: 2373-89-9) represents a compelling area of research in chemical biology and medicine. Its multifaceted pharmacological profile, combined with advances in synthetic chemistry and molecular biology, positions it as a promising candidate for the development of next-generation therapeutics. Continued exploration of its mechanisms of action and optimization of its chemical properties will be critical in unlocking its full therapeutic potential.